Cas no 153863-52-6 (1H-Pyrazole-3-carbonitrile, 4,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazole-3-carbonitrile, 4,5-dimethyl-1-phenyl-
• CAS No: 153863-52-6
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 1327800
• Update Time: 2024-08-18

1H-Pyrazole-3-carbonitrile, 4,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile, 4,5-dimethyl-1-phenyl-

• Inchi： 1S/C12H11N3/c1-9-10(2)15(14-12(9)8-13)11-6-4-3-5-7-11/h3-7H,1-2H3
• InChI Key： MFORSGVYENEIQI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C)C(C#N)=N1

Computed Properties

• Exact Mass: 197.09543

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 368.8±37.0 °C(Predicted)
• PSA: 41.61
• pka: -2.14±0.10(Predicted)